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Compound of Interest

Compound Name: (S,S)-Valifenalate

Cat. No.: B8093403 Get Quote

(S,S)-Valifenalate, the more active diastereomer of the fungicide Valifenalate, offers a targeted

approach to managing Oomycete pathogens, notorious for causing devastating diseases like

downy mildew and late blight in a variety of high-value crops. This guide provides a

comprehensive comparison of (S,S)-Valifenalate's performance with key alternatives in

grapes, potatoes, and tomatoes, supported by experimental data and detailed methodologies.

Efficacy in Grapevines against Downy Mildew
(Plasmopara viticola)
Downy mildew poses a significant threat to grape production worldwide. (S,S)-Valifenalate, a

member of the Carboxylic Acid Amide (CAA) group of fungicides (FRAC Group 40), offers

effective control by inhibiting cellulose synthase in the pathogen.

Comparative Performance Data:

While direct head-to-head field trial data for (S,S)-Valifenalate against all major competitors in

a single study is limited in publicly available literature, the following tables synthesize efficacy

data from various studies to provide a comparative overview.
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Fungicide
(Active
Ingredient)

FRAC
Group

Application
Rate

Efficacy (%
Control or
PDI)

Crop
System

Reference

(S,S)-

Valifenalate
40 Not Specified

Effective

Control

Reported

Grapes
[General

Mention]

Mandipropam

id
40 0.8 ml/L

PDI: 10.56 -

12.35

Grapes

(Thompson

Seedless)

[1]

Cyazofamid 21 0.2 ml/L
PDI: 11.20 -

13.15

Grapes

(Thompson

Seedless)

[1]

Amisulbrom 21 375 ml/ha
PDI: 0.00 -

18.19
Grapes

[No specific

study found]

Cymoxanil +

Mancozeb
27 + M3 2 g/L

PDI: 9.75 -

10.05
Grapes [1]

Untreated

Control
- -

PDI: 51.25 -

55.45

Grapes

(Thompson

Seedless)

[1]

PDI: Percent Disease Index. Lower PDI indicates better disease control.

Experimental Protocol: Field Efficacy Trial for Grape Downy Mildew

A typical experimental design to evaluate the efficacy of fungicides against grape downy

mildew involves the following steps:

Trial Site and Design: The trial is conducted in a commercial vineyard with a history of downy

mildew. A Randomized Complete Block Design (RCBD) with four replications per treatment

is commonly used. Each plot consists of a designated number of vines.

Treatments: Treatments include the test product ((S,S)-Valifenalate), reference fungicides

(e.g., Mandipropamid, Cyazofamid), and an untreated control.
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Application: Fungicides are applied as a foliar spray using a knapsack sprayer or a plot

sprayer calibrated to deliver a specific volume of liquid per hectare. Applications typically

begin preventatively before the onset of disease and are repeated at regular intervals (e.g.,

7-14 days), especially during periods favorable for disease development.

Disease Assessment: Disease severity is assessed on both leaves and bunches. A

standardized rating scale (e.g., 0-4 or 0-100%) is used to estimate the percentage of infected

tissue. The Percent Disease Index (PDI) is then calculated using the following formula: PDI =

(Sum of all numerical ratings / (Total number of leaves/bunches assessed x Maximum

rating)) x 100

Data Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to

determine significant differences between treatments.

Efficacy in Potatoes against Late Blight
(Phytophthora infestans)
Late blight is a major concern for potato growers, capable of causing rapid and widespread

crop destruction. Fungicides are a critical component of integrated management strategies.

Comparative Performance Data:
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Fungicide
(Active
Ingredient)

FRAC
Group

Application
Rate

Efficacy (%
Control)

Crop
System

Reference

(S,S)-

Valifenalate
40 Not Specified

Effective

Control

Reported

Potatoes
[General

Mention]

Cyazofamid 21

100 µg a.i./ml

(14-day

interval)

Superior to

Mancozeb
Potatoes [2]

Mandipropam

id
40 Not Specified

Good to

Excellent

Control

Potatoes [3]

Sunoxanil 72

WP

(Cymoxanil

8% +

Mancozeb

64%)

27 + M3 3.5 mg/L 95.34% Potatoes [4]

Ridomil MZ

72 (Metalaxyl

8% +

Mancozeb

64%)

4 + M3 2.0 mg/L 75.68% Potatoes [2][4]

Untreated

Control
- - 0% Potatoes [4]

Experimental Protocol: Field Efficacy Trial for Potato Late Blight

Trial Site and Cultivar: The trial is conducted in a field with a susceptible potato cultivar.

Plot Design: An RCBD with three or four replications is typically employed.

Inoculation: In many trials, plants are artificially inoculated with a suspension of Phytophthora

infestans sporangia to ensure uniform disease pressure.
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Fungicide Application: Treatments are applied as foliar sprays at specified rates and

intervals. A control group remains untreated.

Disease Assessment: Disease severity is visually assessed on the foliage at regular intervals

using a standardized scale (e.g., percentage of leaf area affected). The Area Under the

Disease Progress Curve (AUDPC) is often calculated to represent the cumulative disease

development over time.

Yield Assessment: At the end of the season, tubers are harvested, and the total and

marketable yields are determined. The incidence of tuber blight is also assessed.

Efficacy in Tomatoes against Late Blight
(Phytophthora infestans)
Similar to potatoes, tomatoes are highly susceptible to late blight, which can lead to significant

yield losses if not managed effectively.

Comparative Performance Data:
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Fungicide
(Active
Ingredient)

FRAC
Group

Application
Rate

Efficacy (%
Disease
Incidence)

Crop
System

Reference

(S,S)-

Valifenalate
40 Not Specified

Effective

Control

Reported

Tomatoes
[General

Mention]

Chlorostrobin 11
Recommend

ed Dose
13.62%

Tomatoes

(Nagina)

[No specific

study found]

Cabrio Top

(Pyraclostrobi

n + Metiram)

11 + M3
Recommend

ed Dose
14.91%

Tomatoes

(Nagina)

[No specific

study found]

Curzate M

(Cymoxanil +

Mancozeb)

27 + M3
Recommend

ed Dose
15.38%

Tomatoes

(Nagina)

[No specific

study found]

Ridomil Gold

(Mefenoxam

+ Mancozeb)

4 + M3
Recommend

ed Dose
16.77%

Tomatoes

(Nagina)

[No specific

study found]

Untreated

Control
- - High

Tomatoes

(Nagina)

[No specific

study found]

Experimental Protocol: Field Efficacy Trial for Tomato Late Blight

Trial Setup: The experiment is typically conducted in a field with a susceptible tomato variety,

following an RCBD with multiple replications.

Disease Induction: Natural infection is often relied upon, but artificial inoculation can also be

used to ensure consistent disease pressure.

Fungicide Application: Fungicides are applied as foliar sprays at recommended doses and

intervals, starting before the onset of the disease.

Disease Assessment: The percentage of leaf area affected by late blight is recorded

periodically. The Percentage of Disease Index (PDI) is calculated.
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Yield Data: At maturity, fruits are harvested, and the total yield is recorded.

Mode of Action: Inhibition of Cellulose Synthase
(S,S)-Valifenalate and other CAA fungicides (FRAC Group 40) share a specific mode of action.

They inhibit the biosynthesis of cellulose, a crucial component of the cell wall in Oomycetes.

This disruption of cell wall formation ultimately leads to the death of the pathogen. The target

site for these fungicides has been identified as the cellulose synthase enzyme, specifically the

CesA3 gene product.

Oomycete Pathogen

(S,S)-Valifenalate
(CAA Fungicide)

Cellulose Synthase
(CesA3)

Inhibits
Cellulose

Synthesizes
Cell Wall

Formation
Hyphal Growth &

Pathogen Development Plant Infection

Click to download full resolution via product page

Caption: Mode of action of (S,S)-Valifenalate.

Experimental Workflow
The evaluation of a fungicide's performance follows a structured workflow from initial laboratory

screening to large-scale field trials.
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Caption: General workflow for fungicide efficacy evaluation.

Logical Relationship for Resistance Management
To prevent the development of fungicide resistance, it is crucial to use products with different

modes of action in rotation or as a tank mix. (S,S)-Valifenalate (FRAC 40) should be integrated

into a program with fungicides from other FRAC groups.
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Caption: Rotational strategy for fungicide resistance management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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